Cas no 112471-72-4 ((4,7-diacetyloxy-6-methoxy-3-methyl-5,8-dioxonaphthalen-1-yl) acetate)

112471-72-4 structure
Product name:(4,7-diacetyloxy-6-methoxy-3-methyl-5,8-dioxonaphthalen-1-yl) acetate
(4,7-diacetyloxy-6-methoxy-3-methyl-5,8-dioxonaphthalen-1-yl) acetate Chemical and Physical Properties
Names and Identifiers
-
- (4,7-diacetyloxy-6-methoxy-3-methyl-5,8-dioxonaphthalen-1-yl) acetate
- SCHEMBL5821938
- 7-Methoxy-2-methyl-5,8-dioxo-5,8-dihydronaphthalene-1,4,6-triyl triacetate
- DTXCID60691695
- DTXSID20740951
- 112471-72-4
-
- Inchi: InChI=1S/C18H16O9/c1-7-6-11(25-8(2)19)12-13(16(7)26-9(3)20)15(23)17(24-5)18(14(12)22)27-10(4)21/h6H,1-5H3
- InChI Key: DAHNPUFDOOZZSJ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 376.07943208Da
- Monoisotopic Mass: 376.07943208Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 720
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 122Ų
- XLogP3: 1.5
(4,7-diacetyloxy-6-methoxy-3-methyl-5,8-dioxonaphthalen-1-yl) acetate Related Literature
-
Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
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Amos Markus,Aviad Slotky,Nairouz Farah Nanoscale, 2020,12, 18918-18930
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